Cas no 15770-88-4 (1,4-Benzenediol,2,6-dimethyl-, 4-benzoate)

• Product Name: 1,4-Benzenediol,2,6-dimethyl-, 4-benzoate
• CAS No: 15770-88-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 223063
• PubChem ID: 239104
• Update Time: 2025-04-19

1,4-Benzenediol,2,6-dimethyl-, 4-benzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,6-dimethyl-, 4-benzoate
• 1,4-Benzenediol, 2,5-dimethyl-, monobenzoate
• 2,5-dimethylhydroquinone monobenzoate
• 2.5-Dimethyl-hydrochinon-monobenzoat
• 3.5-Dimethyl-hydrochinon-monobenzoat
• 4-Benzoyloxy-2,5-dimethyl-phenol
• 4-benzoyloxy-2,6-dimethylphenol
• 4-Benzoyloxy-2,6-dimethyl-phenol
• 4-Benzoyloxy-2,6-xylenol
• CTK0I9745
• SureCN6028035
• IAMGWSKZBAUVET-UHFFFAOYSA-N
• NSC43901
• 4-hydroxy-3,5-dimethylphenyl benzoate
• NSC-43901
• DTXSID40935781
• SCHEMBL7705090
• 15770-88-4

• Inchi： 1S/C15H14O3/c1-10-8-13(9-11(2)14(10)16)18-15(17)12-6-4-3-5-7-12/h3-9,16H,1-2H3
• InChI Key： IAMGWSKZBAUVET-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 357.7°C at 760 mmHg
• Flash Point: 147.6°C
• Refractive Index: 1.596
• PSA: 46.53
• LogP: 3.22820